molecular formula C16H22O2 B8590016 1-Cyclohexyl-4-[2-(ethenyloxy)ethoxy]benzene CAS No. 212555-24-3

1-Cyclohexyl-4-[2-(ethenyloxy)ethoxy]benzene

Cat. No.: B8590016
CAS No.: 212555-24-3
M. Wt: 246.34 g/mol
InChI Key: BKPUJIXMLSYIFB-UHFFFAOYSA-N
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Description

1-Cyclohexyl-4-[2-(ethenyloxy)ethoxy]benzene is a useful research compound. Its molecular formula is C16H22O2 and its molecular weight is 246.34 g/mol. The purity is usually 95%.
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Properties

CAS No.

212555-24-3

Molecular Formula

C16H22O2

Molecular Weight

246.34 g/mol

IUPAC Name

1-cyclohexyl-4-(2-ethenoxyethoxy)benzene

InChI

InChI=1S/C16H22O2/c1-2-17-12-13-18-16-10-8-15(9-11-16)14-6-4-3-5-7-14/h2,8-11,14H,1,3-7,12-13H2

InChI Key

BKPUJIXMLSYIFB-UHFFFAOYSA-N

Canonical SMILES

C=COCCOC1=CC=C(C=C1)C2CCCCC2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

In 300 ml of toluene, 83.1 g (0.5 mol) of p-cyclohexylphenol was dissolved and subsequently, 150 g of 2-chloroethyl vinyl ether, 25 g of sodium hydroxide, 5 g of tetrabutylammonium bromide and 60 g of triethylamine were added and reacted at 120° C. for 5 hours. The reaction solution was washed with water, excess chloroethyl vinyl ether and toluene were distilled off and the obtained oil was purified by distillation under reduced pressure to obtain 4-cyclohexylphenoxyethyl vinyl ether.
Quantity
150 g
Type
reactant
Reaction Step One
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
60 g
Type
reactant
Reaction Step One
Quantity
5 g
Type
catalyst
Reaction Step One
Quantity
83.1 g
Type
reactant
Reaction Step Two
Quantity
300 mL
Type
solvent
Reaction Step Two

Synthesis routes and methods II

Procedure details

p-Cyclohexylphenol (83.1 g (0.5 mol)) was dissolved in 300 ml of toluene and subsequently, 150 g of 2-chloroethyl vinyl ether, 25 g of sodium hydroxide, 5 g of tetrabutylammonium bromide and 60 g of triethylamine were added and reacted at 120° C. for 5 hours. The reaction solution was washed with water, excess chloroethyl vinyl ether and toluene were distilled off, and the obtained oil was purified by distillation under reduced pressure to obtain 4-cyclohexylphenoxyethyl vinyl ether.
Quantity
83.1 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
150 g
Type
reactant
Reaction Step Two
Quantity
25 g
Type
reactant
Reaction Step Two
Quantity
60 g
Type
reactant
Reaction Step Two
Quantity
5 g
Type
catalyst
Reaction Step Two

Synthesis routes and methods III

Procedure details

In 80 ml of THF were dissolved 20 g of poly(p-hydroxystyrene), VP-8000 (produced by Nippon Soda Co., Ltd.), and 6.5 g of 4-cyclohexylphenoxyethyl vinyl ether. Thereto, 0.01 g of p-toluenesulfonic acid was added. The resulting mixture underwent reaction for 18 hours at room temperature. The reaction solution was dripped into 5L of distilled water with vigorous stirring, and fine solid particles precipitated out were filtered off and dried. Thus, Polymer (B-32) was obtained.
Quantity
20 g
Type
reactant
Reaction Step One
Name
Quantity
80 mL
Type
reactant
Reaction Step One

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